Cas no 160982-16-1 ((S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide)

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-Dioxide is a chiral sulfonamide derivative with a thienothiazine core structure. This compound is of interest in pharmaceutical and medicinal chemistry due to its potential as a synthetic intermediate or bioactive scaffold. The presence of a hydroxyl group at the 4-position and a chlorine substituent at the 6-position enhances its reactivity for further functionalization. The (S)-enantiomer offers stereochemical specificity, which may be critical for applications in asymmetric synthesis or drug development. Its rigid bicyclic framework and sulfone moiety contribute to stability and potential interactions with biological targets. This compound is typically handled under controlled conditions due to its reactivity.

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide structure

160982-16-1 structure

Product Name:(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide

CAS No:160982-16-1

MF:C₆H₆ClNO₃S₂

MW:239.699738025665

MDL:MFCD09033311

CID:65582

PubChem ID:253661636

Update Time:2025-10-19

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

- (S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide
- (S)-3,4-Dihydro-6-chloro-4-hydroxy-2H-thieno[3,2-e]-1,2-thiazine-1,1-dioxide
- (S)-3,4-DIHYDRO-6-CHLORO-4-HYDROXY-4H-THIENO[3,2-E]-1,2-THIAZINE-1,1-DIOXIDE
- (S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno-[3,2-e][1,2]thiazine 1,1-dioxide
- (4S)-6-chloro-1,1-dioxo-3,4-dihydro-2H-thieno[3,2-e]thiazin-4-ol
- (S)-6-CHLORO-1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA*6*-THIENO[3,2-E][1,
- (4S)-1,1-dioxide-6-chloro-3,4-dihydro-2H-Thieno[3,2-e]-1,2-thiazin-4-ol
- (s)-6-chloro-1,1-dioxo-1,2,3,4-tetrahydro-1laMbad*6*-thieno[3,2-e][1,2] thiazin-4-ol
- (S)-6-Chloro-1,1-dioxo-1,2,3,4-tetrahydro-1lambda*6*-thieno[3,2-e][1,2]thiazin-4-ol
- C6H6ClNO3S2
- (S)-3,4-Dihydro-6-chloro-4-hydroxy-2h-thieno(3,2-e)-1,2-thiazine-1,1-dioxide
- OFJGKGNJDCLN
- (4S)-6-Chloro-4-hydroxy-3,4-dihydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-1,1(2H)-dione
- 160982-16-1
- MFCD09033311
- DTXSID50471786
- SCHEMBL3041948
- DS-16381
- OFJGKGNJDCLNPM-SCSAIBSYSA-N
- (S)-3,4-DIHYDRO-6-CHLORO-4-HYDROXY-2H-T
- 138890-89-8
- (S)-6-Chloro-3,4-dihydro-4-hydroxy-2H-thieno[3,2-e]-1,2-thiazine 1,1-dioxide
- 2H-Thieno[3,2-e]-1,2-thiazin-4-ol, 6-chloro-3,4-dihydro-, 1,1-dioxide, (4S)-
- C2832
- AKOS015897319
- CS-0157325
- A51043
- (S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine1,1-dioxide
- (4-S)-6-chloro-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazin-4-ol 1,1-dioxide
- (4S)-6-CHLORO-4-HYDROXY-2H,3H,4H-1??-THIENO[3,2-E][1,2]THIAZINE-1,1-DIONE
- (S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide
- MDL： MFCD09033311
- Inchi： 1S/C6H6ClNO3S2/c7-5-1-3-4(9)2-8-13(10,11)6(3)12-5/h1,4,8-9H,2H2/t4-/m1/s1
- InChI Key： OFJGKGNJDCLNPM-SCSAIBSYSA-N
- SMILES： ClC1=CC2=C(S1)S(NC[C@H]2O)(=O)=O

Computed Properties

Exact Mass: 238.94800
Monoisotopic Mass: 238.9477631g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103
XLogP3: 0.8

Experimental Properties

Color/Form: No data available
Density: 1.746
Melting Point: 128.0 to 132.0 deg-C
Boiling Point: 427.885°C at 760 mmg Hg
Flash Point: 212.6±31.5 °C
Refractive Index: 1.664
PSA: 103.02000
LogP: 2.13640

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD49081)

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM249923-10g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide	160982-16-1	95%	10g	$153	2021-08-04
Chemenu	CM249923-25g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide	160982-16-1	95%	25g	$252	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CT935-20g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide	160982-16-1	97%	20g	968.0CNY	2021-08-06
Chemenu	CM249923-25g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide	160982-16-1	95%	25g	$***	2023-03-31
Chemenu	CM249923-100g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide	160982-16-1	95%	100g	$***	2023-03-31
abcr	AB474168-1 g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide; 98%	160982-16-1		1g	€108.80	2023-06-15
abcr	AB474168-5 g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide; 98%	160982-16-1		5g	€241.60	2023-06-15
abcr	AB474168-10 g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide; 98%	160982-16-1		10g	€374.50	2023-06-15
abcr	AB474168-25 g	(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine 1,1-dioxide; 98%	160982-16-1		25g	€641.80	2023-06-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S859626-25g	(S)-6-Chloro-4-Hydroxy-3,4-Dihydro-2H-Thieno[3,2-e][1,2]Thiazine 1,1-Dioxide	160982-16-1	≥98%	25g	672.30	2021-05-17

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:160982-16-1)(S)-6-氯-4-羟基-3,4-二氢-2H-噻吩并[3,2-e][1,2]噻嗪1,1-二氧化物

Order Number:LE20687109

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48

Price ($):discuss personally

Email:18501500038@163.com

(S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

160982-16-1 ((S)-6-Chloro-4-hydroxy-3,4-dihydro-2H-thieno3,2-e1,2thiazine 1,1-Dioxide) Related Products

Recommended suppliers